Cas no 1031130-80-9 (methyl 2-chloro-5-(dimethylsulfamoyl)benzoate)
Methyl 2-chloro-5-(dimethylsulfamoyl)benzoate is a benzoate ester derivative featuring a chloro substituent at the 2-position and a dimethylsulfamoyl group at the 5-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing sulfamoyl and chloro groups, enhance reactivity in nucleophilic substitution and coupling reactions. The ester moiety further facilitates derivatization, making it a versatile building block. The compound exhibits good stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its well-defined reactivity profile and purity make it a reliable choice for research and industrial-scale processes.
1031130-80-9 structure
Product Name:methyl 2-chloro-5-(dimethylsulfamoyl)benzoate
CAS No:1031130-80-9
MF:C10H12ClNO4S
MW:277.724580764771
MDL:MFCD09971348
CID:4568690
PubChem ID:7878754
Update Time:2025-06-08
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-Chloro-5-(dimethylsulfamoyl)benzoate
- Benzoic acid, 2-chloro-5-[(dimethylamino)sulfonyl]-, methyl ester
- Z21786001
- G20281
- EN300-29842
- methyl2-chloro-5-(dimethylsulfamoyl)benzoate
- methyl 2-chloro-5-[(dimethylamino)sulfonyl]benzoate
- 1031130-80-9
- CS-0245034
- AKOS030739432
- methyl 2-chloro-5-(dimethylsulfamoyl)benzoate
-
- MDL： MFCD09971348
- Inchi： 1S/C10H12ClNO4S/c1-12(2)17(14,15)7-4-5-9(11)8(6-7)10(13)16-3/h4-6H,1-3H3
- InChI Key： OTRHSDALQYFFIV-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1Cl
Computed Properties
- Exact Mass: 277.017557g/mol
- Monoisotopic Mass: 277.017557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 277.73g/mol
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-29842-0.05g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 0.05g |
$53.0 | 2025-02-20 | |
| Enamine | EN300-29842-0.1g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 0.1g |
$83.0 | 2025-02-20 | |
| Enamine | EN300-29842-0.25g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 0.25g |
$116.0 | 2025-02-20 | |
| Enamine | EN300-29842-0.5g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 0.5g |
$218.0 | 2025-02-20 | |
| Enamine | EN300-29842-1.0g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 1.0g |
$314.0 | 2025-02-20 | |
| Enamine | EN300-29842-2.5g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 2.5g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-29842-5.0g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 5.0g |
$908.0 | 2025-02-20 | |
| Enamine | EN300-29842-10.0g |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 95.0% | 10.0g |
$1346.0 | 2025-02-20 | |
| TRC | B495493-25mg |
Methyl 2-Chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495493-50mg |
Methyl 2-Chloro-5-(dimethylsulfamoyl)benzoate |
1031130-80-9 | 50mg |
$ 70.00 | 2022-06-07 |
methyl 2-chloro-5-(dimethylsulfamoyl)benzoate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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